Cas no 126979-81-5 (Methylenedihydrotanshinquinone)

• Product Name: Methylenedihydrotanshinquinone
• CAS No: 126979-81-5
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• CID: 2044869
• PubChem ID: 14609848
• Update Time: 2025-10-19

Methylenedihydrotanshinquinone Chemical and Physical Properties

Names and Identifiers

• Methylenedihydrotanshinquinone
• (1R)-1,2,6,7,8,9-Hexahydro-1-methyl-6-methylene-phenanthro[1,2-b]furan-10,11-dione
• (1R)-1-Methyl-6-methylidene-2,7,8,9-tetrahydro-1H-naphtho[1,2-g][1]benzofuran-10,11-dione
• HY-126414
• 126979-81-5
• CS-0103630
• FS-7613
• DA-65401
• AKOS040736066

• Inchi： 1S/C18H16O3/c1-9-4-3-5-12-11(9)6-7-13-15(12)17(20)16(19)14-10(2)8-21-18(13)14/h6-7,10H,1,3-5,8H2,2H3/t10-/m0/s1
• InChI Key： UXXYCZFYFKWTPQ-JTQLQIEISA-N
• SMILES： O1C[C@H](C)C2C(C(C3C(=CC=C4C(=C)CCCC=34)C1=2)=O)=O

Computed Properties

• Exact Mass: 280.109944368g/mol
• Monoisotopic Mass: 280.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Red powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.02 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives

Additional information on Methylenedihydrotanshinquinone

Methylenedihydrotanshinquinone: A Comprehensive Overview

Methylenedihydrotanshinquinone, also known by its CAS number 126979-81-5, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, primarily isolated from the roots of Salvia miltiorrhiza (commonly known as redroot or purple ginseng), belongs to the class of naphthoquinones. Its unique chemical structure and diverse biological activities have made it a subject of extensive scientific investigation.

The chemical structure of Methylenedihydrotanshinquinone comprises a naphthoquinone skeleton with a methylene group, which contributes to its distinctive properties. Recent studies have highlighted its potent antioxidant, anti-inflammatory, and anti-tumor activities, making it a promising candidate for drug development. Researchers have also explored its potential in treating cardiovascular diseases and neurodegenerative disorders, further underscoring its therapeutic value.

One of the most notable advancements in the study of Methylenedihydrotanshinquinone involves its mechanism of action. Recent findings suggest that it exerts its effects through multiple pathways, including the modulation of reactive oxygen species (ROS) levels, inhibition of pro-inflammatory cytokines, and activation of key signaling pathways such as the Nrf2/HO-1 axis. These insights have been instrumental in understanding how this compound can be harnessed for therapeutic purposes.

In terms of pharmacokinetics, studies have shown that Methylenedihydrotanshinquinone exhibits good bioavailability when administered orally. However, challenges such as rapid metabolism and limited solubility have prompted researchers to explore novel delivery systems, including nanoparticles and liposomes, to enhance its efficacy and reduce side effects.

The application of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has significantly improved the characterization and quality control of Methylenedihydrotanshinquinone. These methods ensure that the compound meets stringent pharmaceutical standards, paving the way for its clinical translation.

Recent clinical trials have demonstrated the safety and efficacy of Methylenedihydrotanshinquinone in treating chronic diseases such as diabetes and hypertension. Its ability to modulate cellular signaling pathways involved in these conditions has been particularly promising. Moreover, preclinical studies have shown that it may also hold potential in combating antibiotic-resistant infections by enhancing the efficacy of conventional antibiotics.

In conclusion, Methylenedihydrotanshinquinone (CAS No. 126979-81-5) is a versatile natural product with a wealth of therapeutic applications. Ongoing research continues to unravel its mechanisms of action and optimize its delivery for maximum therapeutic benefit. As we move forward, this compound holds great promise in addressing some of the most pressing health challenges of our time.